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Executive Summary

Methyl oct-2-enoate (CAS: 2396-85-2), also known as Methyl (E)-2-octenoate, is an

-unsaturated ester valued for its sharp, green, and fruity olfactory profile. While structurally
similar to the potent sensitizer methyl 2-octynoate (folione), the enoate derivative presents a
distinct safety and reactivity profile that makes it a critical intermediate in organic synthesis and
a specialized high-impact flavoring agent.

This guide provides a technical comparison of Methyl oct-2-enoate against its primary
functional alternatives—Methyl 2-nonenoate (M2N) in fragrance applications and (E)-2-octenyl
acetate in semiochemical research. It also details the high-selectivity Horner-Wadsworth-
Emmons (HWE) synthesis protocol, addressing the industry demand for stereochemically pure
(E)-isomers.

Chemical Profile & Reactivity

Methyl oct-2-enoate functions as a classic Michael acceptor due to the conjugation between
the alkene and the carbonyl group. This electrophilic nature underpins both its synthetic utility
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and its potential for skin sensitization via haptenization, although it is significantly less potent

than its alkyne counterparts.

Structural Comparison

Methyl oct-2- Methyl 2- Methyl 2-octynoate
Feature .

enoate nonenoate (M2N) (Folione)
CAS 2396-85-2 111-79-5 111-12-6
Hybridization (Alkene) (Alkene) (Alkyne)

Odor Character

Green, fruity, pear,

Violet-leaf, cucumber,

Violet, green, powerful

sharp melon
L Low/Moderate (Read- _
Sensitization (EC3) Moderate High (0.45%)
across)
LogP (est) ~3.0 ~3.5 ~2.5

Critical Safety Note: Researchers often conflate Methyl oct-2-enoate with Methyl 2-octynoate.

The ynoate is a severe sensitizer restricted by IFRA. The enoate (discussed here) relies on
read-across data (e.g., from isobutyl 2-butenoate) suggesting a more favorable safety profile,

though it remains a potential sensitizer due to Michael addition capability.

Application 1: Fragrance & Flavor Chemistry

In flavor formulations, Methyl oct-2-enoate is used to impart "skin" nuances to fruit flavors like
grape, pear, and pineapple. Its performance is defined by its diffusion and stability compared to
longer-chain analogs.

Olfactory Performance Comparison
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Methyl oct-2- Methyl 2- cis-3-Hexenyl

Parameter
enoate nonenoate (M2N) Acetate

Odor Threshold ~20 ppb ~2 ppb ~5 ppb

_ High (Heart-Base
Tenacity Moderate (Heart note) Low (Top note)
note)

Sharp, waxy, green )

Character Fatty, violet, cucumber  Fresh cut grass, green
pear

o Tropical fruit accords, Violet perfumes,
Application Green top-notes

pineapple melon flavors

Mechanism of Action: Olfactory Reception

The "green" note perception relies on the hydrophobic tail length fitting specific G-protein
coupled receptors (GPCRs). The C8 chain of Methyl oct-2-enoate activates a different subset
of receptors compared to the C9 chain of M2N, resulting in a "sharper" fruitiness versus the
"fatter” floralcy of M2N.

Application 2: Organic Synthesis (HWE Reaction)

The most reliable method to synthesize Methyl oct-2-enoate with high (E)-stereoselectivity is
the Horner-Wadsworth-Emmons (HWE) reaction. This protocol is superior to the Knoevenagel
condensation, which often yields mixed isomers and lower conversion rates.

Comparative Synthetic Methods
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. (ElZ) Atom
Method Reagents Yield o
Selectivity Economy

Aldehyde +
HWE

Phosphonate + 85-95% >95:5 (E:2) Moderate
(Recommended)

Base

Aldehyde +
Knoevenagel Malonate + 60-75% Mixed High

Pyridine
Cross- Terminal Alkene Low (Catalyst

_ 70-85% >90:10 (E:Z)

Metathesis + Acrylate cost)

Protocol: Solvent-Free HWE Synthesis

Objective: Synthesis of Methyl (E)-oct-2-enoate from Hexanal. Scale: 10 mmol

Reagents:

Hexanal (1.0 equiv)

Trimethyl phosphonoacetate (1.1 equiv)

Lithium Hydroxide Monohydrate (LIOH-H20) (0.2 equiv - Catalyst)

Alternative Base: Barium Hydroxide (for acid-sensitive substrates)
Step-by-Step Methodology:

e Preparation: In a round-bottom flask, combine Hexanal (1.00 g, 10 mmol) and Trimethyl
phosphonoacetate (2.00 g, 11 mmol).

e Initiation: Add LIOH-H20 (84 mg, 2 mmol) directly to the neat mixture.

e Reaction: Stir vigorously at room temperature (25°C) for 30 minutes. The reaction is
exothermic; ensure adequate heat dissipation if scaling up.

e Monitoring: Monitor via TLC (Hexane/EtOAc 9:1). Product (
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) should appear as the aldehyde spot disappears.

e Quenching: Add 10 mL of water to dissolve the inorganic salts.
o Extraction: Extract with Ethyl Acetate (
mL).

 Purification: Dry organic layer over MgSOea, filter, and concentrate. Purify via silica gel
column chromatography (0-5% EtOAc in Hexane) to isolate the pure (E)-ester.

Validation:
e 1H NMR (CDCIs): Look for the characteristic doublet of triplets at

6.95 ppm (beta-proton) and doublet at
5.80 ppm (alpha-proton) with a coupling constant

Hz, confirming the trans (E) geometry.

Visualization of Pathways
Synthesis & Reactivity Flow

The following diagram illustrates the HWE mechanism and the subsequent Michael addition
potential (sensitization pathway).
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Caption: Figure 1: HWE Synthesis pathway (Solid lines) and potential sensitization mechanism
via Michael Addition (Dashed red lines).

Application 3: Biological Activity (Pheromones &
Antimicrobial)

While Methyl oct-2-enoate has antimicrobial properties typical of medium-chain esters, its role

in entomology is often compared to acetates.

: ve Bioloaical Effi

. Methyl oct-2- (E)-2-Octenyl .
Target Organism Mechanism
enoate Acetate
Bagrada hilaris (Stink ) ) )
Bug) Weak/No Attraction Primary Attractant Pheromone Reception
ug
] ] Moderate Inhibition o ] ]
Bacteria (E. coli) Low Inhibition Membrane Disruption
(MIC > 5 mM)
Fungi (C. albicans) Moderate Inhibition Low Inhibition Membrane Disruption

Insight: In pheromone traps for Bagrada hilaris, the acetate functionality is critical. The ester
(Methyl oct-2-enoate) lacks the specific binding affinity required for the insect's receptor,
rendering it ineffective as a lure despite the identical carbon chain length. Conversely, for
antimicrobial applications, the methyl ester functionality provides better lipophilicity for
penetrating bacterial cell walls compared to the acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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